![molecular formula C12H14N4OS B5565254 N-(2-ethylphenyl)-2-(1H-1,2,4-triazol-3-ylthio)acetamide](/img/structure/B5565254.png)
N-(2-ethylphenyl)-2-(1H-1,2,4-triazol-3-ylthio)acetamide
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Description
N-(2-ethylphenyl)-2-(1H-1,2,4-triazol-3-ylthio)acetamide, also known as ETAA, is a chemical compound that has been extensively studied for its potential use in scientific research. ETAA is a thioamide derivative of triazole, which is a five-membered heterocyclic compound that contains three nitrogen atoms. ETAA has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Scientific Research Applications
Pharmacokinetics and Drug Metabolism
Research into similar compounds often focuses on their pharmacokinetics and metabolism within the human body. For instance, studies might investigate how these compounds are absorbed, distributed, metabolized, and excreted, as well as how genetic factors, age, or comorbidities affect these processes. An understanding of these aspects can inform safer and more effective drug design and use (Liukas et al., 2011).
Drug Metabolites and Oxidative Stress
Another area of interest could be the investigation of drug metabolites and their implications for oxidative stress and potential toxicity. Research might explore how compounds similar to "N-(2-ethylphenyl)-2-(1H-1,2,4-triazol-3-ylthio)acetamide" interact with cellular components, potentially leading to oxidative stress or mitigating it, which is crucial for assessing drug safety (Trettin et al., 2014).
Interaction with Enzyme Systems
The interaction of compounds with specific enzyme systems, such as cytochrome P450, cyclooxygenase (COX), and nitric oxide synthase (NOS), is another key research area. These interactions can influence the efficacy and safety of drugs, as well as their potential side effects. Understanding these interactions helps in the development of drugs with minimal adverse effects and optimal therapeutic benefit (Lee et al., 2007).
Clinical Applications and Safety
Finally, research into compounds with analgesic, antipyretic, or anti-inflammatory properties often includes clinical trials to evaluate their efficacy and safety in various populations. These studies are critical for determining the appropriate clinical use of these compounds and understanding their potential impacts on health (Sudano et al., 2010).
properties
IUPAC Name |
N-(2-ethylphenyl)-2-(1H-1,2,4-triazol-5-ylsulfanyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4OS/c1-2-9-5-3-4-6-10(9)15-11(17)7-18-12-13-8-14-16-12/h3-6,8H,2,7H2,1H3,(H,15,17)(H,13,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MABTZWLWMURNIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CSC2=NC=NN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.